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Introduction

Tetranor-12(R)-HETE (8(R)-hydroxy-4Z,6E,10Z-hexadecatrienoic acid) is a metabolite of
12(R)-hydroxyeicosatetraenoic acid (12(R)-HETE), formed through the process of 3-oxidation.
[1] 12(R)-HETE is an eicosanoid, a signaling molecule derived from arachidonic acid, and has
been implicated in various physiological and pathological processes, particularly in
inflammation and skin disorders like psoriasis. While the biological functions of tetranor-12(R)-
HETE are not yet well-defined, its status as a primary metabolite of the bioactive 12(R)-HETE
suggests its potential role in modulating or terminating the signaling cascades initiated by its
parent compound. These application notes provide an overview of the commercial availability,
properties, and potential research applications of tetranor-12(R)-HETE, along with protocols
for its analysis. Given the limited direct data on tetranor-12(R)-HETE, information regarding its
precursor, 12(R)-HETE, is included for context and to guide experimental design.

Commercial Availability and Physicochemical
Properties
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Tetranor-12(R)-HETE is commercially available from several suppliers as a research chemical,
typically dissolved in an organic solvent like ethanol. It is crucial to handle and store the
compound as recommended by the supplier to ensure its stability and integrity.

Table 1: Commercial Suppliers and Product Specifications

Catalog

Supplier Formulation Purity Storage
Number
Cayman A solution in
_ 34565 =>98% -80°C

Chemical ethanol
Santa Cruz - .

) sc-208533 Not specified Not specified -80°C
Biotechnology
GlpBio GC45023 Not specified Not specified -20°C or -80°C

Table 2: Physicochemical Properties of Tetranor-12(R)-HETE

Property Value Source
CAS Number 135271-51-1 [1]
Molecular Formula C16H2603 [1]
Molecular Weight 266.4 g/mol [1]

8(R)-hydroxy-4Z,6E,10Z-
Formal Name o ) [1]
hexadecatrienoic acid

8(R)-HHXTrE, 2,3,4,5-Tetranor

Synonyms
yneny 12(R)-HETE
Solubility (in Ethanol) >10 mg/mL
Stability At least one year at -80°C

Biological Context and Potential Applications
The Parent Compound: 12(R)-HETE

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b10767704/docs?utm_src=pdf-body#application-notes-and-protocols-tetranor-12-r-hete
https://www.benchchem.com/product/b10767704/docs?utm_src=pdf-body#application-notes-and-protocols-tetranor-12-r-hete
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

12(R)-HETE is a product of arachidonic acid metabolism primarily through the 12R-

lipoxygenase (12R-LOX) pathway, and also via cytochrome P450 enzymes. It is notably found

in high concentrations in psoriatic lesions and is considered a mediator of inflammation.

Known Biological Activities of 12(R)-HETE:

Neutrophil Chemoattractant: 12(R)-HETE has been shown to be a chemoattractant for
neutrophils, suggesting a role in recruiting these immune cells to sites of inflammation.

Aryl Hydrocarbon Receptor (AHR) Pathway Modulation: Studies suggest that 12(R)-HETE
can indirectly activate the AHR pathway, a ligand-activated transcription factor involved in
regulating immune responses and cellular proliferation.

Receptor Binding: 12(R)-HETE has been shown to bind to the leukotriene B4 receptor 2
(BLT2) and can act as a competitive antagonist at the thromboxane receptor.

Research Applications for Tetranor-12(R)-HETE

As a metabolite of 12(R)-HETE, tetranor-12(R)-HETE is a valuable tool for several research

applications:

Metabolic Studies: Investigating the pharmacokinetics and metabolic fate of 12(R)-HETE in
various biological systems.

Biomarker Discovery: Quantifying the levels of tetranor-12(R)-HETE in biological samples
may serve as a biomarker for 12R-LOX pathway activation and associated pathologies.

Investigating Biological Activity: Although currently uncharacterized, tetranor-12(R)-HETE
may possess its own biological activities, potentially modulating or opposing the effects of
12(R)-HETE.

Reference Standard: For the identification and quantification of endogenous tetranor-12(R)-
HETE in complex biological matrices using techniques like mass spectrometry.

Signaling Pathways

The direct signaling pathways of tetranor-12(R)-HETE have not been elucidated. However,

understanding the metabolic pathway from arachidonic acid to tetranor-12(R)-HETE provides
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a framework for its biological context.
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Caption: Metabolic pathway of tetranor-12(R)-HETE formation.

Based on the known signaling of its precursor, a potential, yet unconfirmed, signaling pathway
for 12(R)-HETE is presented below. It is important to note that it is unknown if tetranor-12(R)-
HETE interacts with these same pathways.
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Caption: Putative signaling pathways of 12(R)-HETE.

Experimental Protocols
General Guidelines for Handling and Use

o Storage: Store tetranor-12(R)-HETE at -80°C in the solvent it was supplied in. Avoid
repeated freeze-thaw cycles.

e Preparation of Stock Solutions: If supplied as a solid, dissolve in an appropriate organic
solvent such as ethanol, DMSO, or DMF to prepare a concentrated stock solution. For
agueous buffers, it is recommended to first dissolve the compound in an organic solvent and
then dilute with the aqueous buffer. Note that the solubility in aqueous solutions is limited.
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e Use in Cell Culture: When using in cell-based assays, the final concentration of the organic
solvent should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity. A vehicle
control should always be included in the experimental design.

Protocol: Quantification of Tetranor-12(R)-HETE by LC-
MS/MS

This protocol provides a general framework for the analysis of tetranor-12(R)-HETE in
biological samples. Optimization of chromatographic conditions and mass spectrometry
parameters will be required for specific instrumentation and matrices.

1. Sample Preparation (Solid Phase Extraction - SPE)

 Acidify the biological sample (e.g., plasma, cell culture supernatant) to a pH of ~3.5 with
acetic acid.

e Add an appropriate internal standard (e.g., a deuterated analog of tetranor-12(R)-HETE, if
available, or a related deuterated eicosanoid).

» Condition a C18 SPE cartridge with methanol followed by acidified water (pH 3.5).

e Load the sample onto the SPE cartridge.

o Wash the cartridge with acidified water to remove salts and polar impurities.

» Elute the lipids with a non-polar solvent such as ethyl acetate or methanol.

o Evaporate the eluate to dryness under a stream of nitrogen.

¢ Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

e LC Column: A C18 reversed-phase column is suitable for the separation of eicosanoids.
» Mobile Phase A: Water with 0.1% formic acid or acetic acid.

+ Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20, v/v) with 0.1% formic acid or acetic acid.
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e Gradient: A linear gradient from a low to a high percentage of mobile phase B is typically
used to elute the analytes. The gradient should be optimized to achieve good separation
from other isomers.

o Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization
(ESI) mode.

o MRM Transitions: Use multiple reaction monitoring (MRM) for quantification. The precursor
ion will be the deprotonated molecule [M-H]~. The product ions will need to be determined by
infusing a standard of tetranor-12(R)-HETE.

Table 3: Example LC-MS/MS Parameters for HETE Analysis (Adaptable for Tetranor-12(R)-
HETE)

Parameter Setting
lonization Mode Negative ESI
Precursor lon [M-H]~ (for 12-HETE) m/z 319.2
Product lons (for 12-HETE) m/z 179.1, 115.1
Collision Energy To be optimized
Capillary Voltage To be optimized
Source Temperature To be optimized

Note: The MRM transitions for tetranor-12(R)-HETE (precursor ion [M-H]~ at m/z 265.2) will
need to be empirically determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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